Cas no 93839-42-0 (N,N-Dioctyl-N-(2-(octylamino)ethyl)ethylenediamine acetate)

• Product name: N,N-Dioctyl-N-(2-(octylamino)ethyl)ethylenediamine acetate
• CAS No: 93839-42-0
• MF: C₃₀H₆₅N₃O₂
• MW: 499.856009244919
• CID: 810983
• PubChem ID: 44149480

N,N-Dioctyl-N-(2-(octylamino)ethyl)ethylenediamine acetate Chemical and Physical Properties

Names and Identifiers

• N,N-Dioctyl-N-(2-(octylamino)ethyl)ethylenediamine acetate
• acetic acid,N,N'-dioctyl-N'-[2-(octylamino)ethyl]ethane-1,2-diamine
• N,N'-dioctyl-N-[2-(octylamino)ethyl]ethylenediamine acetate
• EINECS 298-813-0
• 93839-42-0
• N,N'-Dioctyl-N-(2-(octylamino)ethyl)ethylenediamine acetate
• DTXSID30239740
• NS00092368

• Inchi： InChI=1S/C28H61N3.C2H4O2/c1-4-7-10-13-16-19-22-29-24-27-31(26-21-18-15-12-9-6-3)28-25-30-23-20-17-14-11-8-5-2;1-2(3)4/h29-30H,4-28H2,1-3H3;1H3,(H,3,4)
• InChI Key： RFFDHTBUJRKXJK-UHFFFAOYSA-N
• SMILES： CCCCCCCCNCCN(CCCCCCCC)CCNCCCCCCCC.CC(=O)O

Computed Properties

• Exact Mass: 499.50767832g/mol
• Monoisotopic Mass: 499.50767832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų